Cas no 898368-80-4 (N'-(4-methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(4-methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898368-80-4
• MF: C₂₁H₂₇N₃O₅S₂
• MW: 465.586182832718
• CID: 6010494
• PubChem ID: 16829761
• Update Time: 2025-07-10

N'-(4-methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• N'-[(4-methoxyphenyl)methyl]-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• 898368-80-4
• N1-(4-methoxybenzyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide
• F2571-0377
• MLS001234656
• N'-[(4-methoxyphenyl)methyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
• AKOS024661162
• HMS3038G15
• CHEMBL1569331
• SMR000811238

• Inchi： 1S/C21H27N3O5S2/c1-29-18-9-7-16(8-10-18)15-23-21(26)20(25)22-12-11-17-5-2-3-13-24(17)31(27,28)19-6-4-14-30-19/h4,6-10,14,17H,2-3,5,11-13,15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： KYKBTKCJCBWQJJ-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1SC=CC=1)(=O)=O)(=O)C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 465.13921332g/mol
• Monoisotopic Mass: 465.13921332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 141Ų

Additional information on N'-(4-methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide

N'-(4-Methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No. 898368-80-4, known as N'-(4-methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

N'-(4-Methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide is characterized by its intricate molecular architecture, which includes a methoxyphenyl group, a thiophene sulfonyl moiety, and a piperidine ring. These structural elements contribute to its diverse chemical properties and reactivity. Recent studies have highlighted its potential as a precursor for the synthesis of advanced polymers and bioactive compounds.

One of the most notable aspects of this compound is its ability to undergo various chemical transformations, making it a valuable building block in organic synthesis. For instance, the thiophene sulfonyl group can act as a versatile functional group for further modifications, enabling the creation of novel materials with tailored properties. Researchers have explored its use in the development of stimuli-responsive polymers, which can exhibit changes in their physical properties under specific environmental conditions.

Moreover, N'-(4-methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide has shown promise in the field of drug delivery systems. Its unique structure allows for the incorporation of bioactive agents, enhancing the efficacy and targeting capabilities of therapeutic compounds. Recent advancements in nanotechnology have further expanded its applications, with studies focusing on its role in the development of drug-loaded nanoparticles.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the thiophene sulfonyl group is particularly challenging and requires precise control over reaction conditions to ensure high yields and product purity. Researchers have optimized these conditions, paving the way for large-scale production and industrial applications.

In terms of material science, N'-(4-methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide has been investigated for its potential in creating advanced coatings and adhesives. Its ability to form strong intermolecular bonds makes it an ideal candidate for high-performance materials that require excellent adhesion properties under harsh environmental conditions.

Recent studies have also explored the electronic properties of this compound, revealing its potential as a component in organic electronics. The thiophene moiety contributes to its conjugation capabilities, which are essential for applications in flexible electronics and optoelectronic devices. This has opened up new avenues for research into its use in next-generation electronic materials.

Despite its numerous advantages, the commercialization of N'-(4-methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide faces several challenges. These include cost-effective synthesis methods and regulatory compliance for its use in pharmaceutical and industrial applications. Ongoing research is focused on addressing these challenges to unlock its full potential across various industries.

In conclusion, N'-(4-methoxyphenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898368-80) is a versatile compound with a wide range of applications in chemistry, materials science, and drug development. Its unique structure and reactivity make it a valuable tool for researchers seeking to create innovative solutions across multiple disciplines.